Cas no 1561507-11-6 (tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate)

tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate structure
1561507-11-6 structure
Product Name:tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate
CAS No:1561507-11-6
MF:C11H20N2O2
MW:212.288702964783
CID:5190826
PubChem ID:82394360
Update Time:2026-03-05

tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[4.1.0]heptane-3-carboxylic acid, 7-amino-, 1,1-dimethylethyl ester
    • tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate
    • F71032
    • 1561507-11-6
    • PS-19484
    • EN300-7229453
    • Inchi: 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-7-8(6-13)9(7)12/h7-9H,4-6,12H2,1-3H3
    • InChI Key: OJVYQIRKOGNQBL-UHFFFAOYSA-N
    • SMILES: C12C(C1N)CCN(C(OC(C)(C)C)=O)C2

Computed Properties

  • Exact Mass: 212.152477885g/mol
  • Monoisotopic Mass: 212.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.6Ų

tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate Pricemore >>

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Chemenu
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tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate
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tert-butyl 7-amino-3-azabicyclo[4.1.0]heptane-3-carboxylate Related Literature

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